1-(1-methyl-1H-imidazol-2-yl)-4-(2,2,2-trifluoroethyl)piperazine

• IUPAC Name: 1-(1-methylimidazol-2-yl)-4-(2,2,2-trifluoroethyl)piperazine
• InChI: InChI=1S/C10H15F3N4/c1-15-3-2-14-9(15)17-6-4-16(5-7-17)8-10(11,12)13/h2-3H,4-8H2,1H3
• InChI Key: QXXHDFOBOVCVTD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCN(CC2)CC(F)(F)F
• Molecular Formula: C10H15F3N4
• Molecular Weight: 248.25 g/mol

Description

1-(1-methyl-1H-imidazol-2-yl)-4-(2,2,2-trifluoroethyl)piperazine, also known as MTRP, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Antidiabetic Properties

Piperazine derivatives, including those similar to the mentioned compound, have been identified as potential antidiabetic agents. One study found that certain piperazine derivatives significantly improved glucose tolerance without adverse effects or hypoglycemic effects, suggesting their potential as antidiabetic medications (Le Bihan et al., 1999).

Antifungal and Antibacterial Activity

Several studies have focused on the antimicrobial properties of piperazine derivatives. For example, some compounds showed promising antibacterial activity against Gram-negative bacteria and significant antifungal activities against certain fungi (Khedar et al., 2015). Another study synthesized azole-containing piperazine derivatives and found that most compounds exhibited moderate to significant antibacterial and antifungal activities in vitro (Gan et al., 2010).

Corrosion Inhibition

Some benzimidazole derivatives, which include piperazine units, have been studied for their potential as corrosion inhibitors. These compounds have shown significant efficacy in inhibiting corrosion, particularly in steel (Yadav et al., 2016).

Anti-Inflammatory and Anticancer Activities

There's research indicating the potential of piperazine derivatives in anti-inflammatory and anticancer therapies. Some derivatives were found to have significant in-vitro anti-inflammatory activity and moderate in-vivo activity in rat models (Ahmed et al., 2017). Additionally, certain derivatives exhibited notable anticancer activity against various cancer cell lines, demonstrating their therapeutic potential in oncology (Boddu et al., 2018).

Metal-Based Chemotherapy

Research into novel metal-based chemotherapy agents has included the study of piperazine derivatives. These compounds have been explored for their potential in treating tropical diseases, suggesting their role in novel chemotherapeutic strategies (Navarro et al., 2000).